(3R,5S)-1-(2-hydroxypentyl)-5-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol

• IUPAC Name: (3R,5S)-1-(2-hydroxypentyl)-5-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C17H24N4O2/c1-2-6-13(22)10-21-11-14(23)9-15(21)17-18-16(19-20-17)12-7-4-3-5-8-12/h3-5,7-8,13-15,22-23H,2,6,9-11H2,1H3,(H,18,19,20)/t13?,14-,15+/m1/s1
• InChI Key: OVCWIDCWXMVZAA-DMJDIKPUSA-N
• Canonical SMILES: CCCC(CN1CC(CC1C2=NC(=NN2)C3=CC=CC=C3)O)O
• Isomeric SMILES: CCCC(CN1C[C@@H](C[C@H]1C2=NC(=NN2)C3=CC=CC=C3)O)O
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

(3R,5S)-1-(2-hydroxypentyl)-5-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as HPTP and has been found to have a variety of interesting properties that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of (3R,5S)-1-(2-hydroxypentyl)-5-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol is not fully understood, but it is believed to involve interactions with the endocannabinoid system. Specifically, HPTP has been shown to bind to the CB1 receptor, which is a key component of the endocannabinoid system. This binding activity may result in a variety of downstream effects, including changes in neurotransmitter release and modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but early research suggests that this compound may have a variety of interesting effects on the body. For example, HPTP has been shown to have analgesic effects in animal models of pain, and may also have potential as a treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of (3R,5S)-1-(2-hydroxypentyl)-5-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol is that it is relatively easy to synthesize in the lab, which makes it a useful tool for researchers who are interested in studying the endocannabinoid system. However, there are also some limitations to using HPTP in lab experiments. For example, this compound has relatively low solubility in water, which can make it challenging to work with in certain experimental contexts.

Future Directions

There are many potential future directions for research on (3R,5S)-1-(2-hydroxypentyl)-5-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol. Some possible areas of study include:
- Further investigation of the mechanism of action of HPTP, including its interactions with the endocannabinoid system and other signaling pathways.
- Exploration of the potential therapeutic applications of this compound, including its use as a treatment for pain, anxiety, and other conditions.
- Development of new synthetic methods for producing HPTP and related compounds, which could help to improve the efficiency and scalability of research in this area.
- Investigation of the potential side effects and safety profile of HPTP, which will be important to understand before this compound can be used in clinical settings.

Synthesis Methods

The synthesis of (3R,5S)-1-(2-hydroxypentyl)-5-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol can be achieved through a multi-step process that involves the use of various chemical reagents and techniques. This process has been detailed in several scientific papers and involves the use of starting materials such as 3-phenyl-1H-1,2,4-triazole-5-carbaldehyde and (R)-2-bromo-1-phenylpropan-1-ol.

Scientific Research Applications

The potential applications of (3R,5S)-1-(2-hydroxypentyl)-5-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol in scientific research are numerous. This compound has been found to have potential uses in the fields of neuroscience, pharmacology, and biochemistry. Specifically, HPTP has been shown to have activity as a modulator of the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood regulation, and appetite.